[(Cyclopentylsulfonyl)methyl]benzene

• CAS No.: 14633-48-8
• Molecular Formula: C12H16O2S
• Molecular Weight: 224.32 g/mol
• IUPAC Name: cyclopentylsulfonylmethylbenzene
• InChI: InChI=1S/C12H16O2S/c13-15(14,12-8-4-5-9-12)10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2
• InChI Key: LNOUVIYTUVIVFS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)S(=O)(=O)CC2=CC=CC=C2

Description

[(Cyclopentylsulfonyl)methyl]benzene is a sulfone derivative characterized by a cyclopentylsulfonyl group attached to a methylene bridge linked to a benzene ring. The compound is synthesized via a Grignard reaction, as detailed in recent literature, and serves as a model for studying steric and electronic effects in aromatic systems. This article focuses on its comparison with structurally analogous sulfones, emphasizing synthesis, physical properties, and substituent-driven behavior.

Biological Activity

[(Cyclopentylsulfonyl)methyl]benzene, a compound with the chemical formula C₁₁H₁₄O₂S, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into its biological properties, including anti-inflammatory, antimicrobial, and anticancer activities, supported by case studies and research findings.

[(Cyclopentylsulfonyl)methyl]benzene is synthesized through reactions involving cyclopentylsulfonyl chlorides and aromatic compounds. This compound serves as an important intermediate in the synthesis of various biologically active molecules. Its sulfonyl group contributes to its reactivity and biological activity, making it a subject of interest for further studies.

1. Anti-inflammatory Activity

Research indicates that compounds bearing sulfonamide functionalities exhibit significant anti-inflammatory properties. In particular, derivatives of [(Cyclopentylsulfonyl)methyl]benzene have been shown to inhibit carrageenan-induced rat paw edema, demonstrating their potential as anti-inflammatory agents. For instance, related compounds have displayed inhibition percentages ranging from 87% to 94% at varying concentrations in animal models .

Compound	Inhibition (%)	Time (h)
Compound 4a	94.69	1
Compound 4c	89.66	2
Compound 4e	87.83	3

2. Antimicrobial Activity

The antimicrobial activity of [(Cyclopentylsulfonyl)methyl]benzene has been evaluated against various pathogens. Studies show that related sulfonamide compounds exhibit minimum inhibitory concentration (MIC) values indicating their effectiveness against Gram-positive and Gram-negative bacteria.

Pathogen	MIC (mg/mL)
E. coli	6.72
S. aureus	6.63
P. aeruginosa	6.67
C. albicans	6.63

These findings suggest that the compound could be a promising candidate for developing new antimicrobial agents .

3. Anticancer Activity

Emerging studies have indicated that compounds similar to [(Cyclopentylsulfonyl)methyl]benzene can induce apoptosis in cancer cell lines through mechanisms involving reactive oxygen species (ROS) generation and mitochondrial dysfunction . For example, certain derivatives have been shown to increase caspase activity significantly, which is indicative of their pro-apoptotic effects.

Compound	Caspase Activity Increase (%)
Compound A	26%
Compound B	2.31-fold increase

Case Studies and Research Findings

A notable case study highlighted the use of sulfonamide derivatives in treating inflammatory diseases and infections, showcasing their multifaceted biological activities . Additionally, a review of various benzene derivatives underlines the importance of structural modifications in enhancing biological efficacy and reducing toxicity .

Comparison with Similar Compounds

[(Cyclopentylsulfonyl)methyl]benzene

[(tert-Butylsulfonyl)methyl]benzene

1-(Benzylsulfonyl)adamantine

Key Observations :

• Reagents : Cyclopentyl and tert-butyl derivatives use distinct Grignard reagents, affecting reaction kinetics and byproduct formation.
• Yields : Both [(Cyclopentylsulfonyl)methyl]benzene and [(tert-Butylsulfonyl)methyl]benzene exhibit high yields (>83%), reflecting efficient sulfur dioxide trapping.
• Melting Points : The tert-butyl analog’s higher melting point (122–123°C vs. 84–85°C) suggests enhanced crystallinity due to its symmetrical, branched structure .

Substituent Effects

• Adamantane’s rigid polycyclic structure may hinder conformational flexibility, impacting solubility and reactivity.
• Electronic Effects :
  • All analogs feature a sulfonyl group, but the electron-withdrawing effect is modulated by substituent electronegativity and inductive effects.
• Applications :
  • The tert-butyl variant’s stability makes it suitable for high-temperature reactions.
  • Adamantane derivatives are explored in medicinal chemistry for their lipid membrane penetration capabilities .